3-Chloro-4-(difluoromethoxy)benzene-1-carboximidamide

• Molecular Formula: C8H7ClF2N2O
• Molecular Weight: 220.60 g/mol
• IUPAC Name: 3-chloro-4-(difluoromethoxy)benzenecarboximidamide
• InChI: InChI=1S/C8H7ClF2N2O/c9-5-3-4(7(12)13)1-2-6(5)14-8(10)11/h1-3,8H,(H3,12,13)
• InChI Key: SQJUSWUYGXGJAD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C(=N)N)Cl)OC(F)F

Description

3-Chloro-4-(difluoromethoxy)benzene-1-carboximidamide (CAS: 1909305-86-7) is a halogenated aromatic compound featuring a carboximidamide functional group at position 1, a chlorine substituent at position 3, and a difluoromethoxy group at position 4 of the benzene ring. This compound is primarily used in research and development, with applications in kinase inhibitor synthesis and other therapeutic agents .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Chloro-4-(difluoromethoxy)benzene-1-carboximidamide typically involves the reaction of 3-chloro-4-(difluoromethoxy)benzene with cyanamide under specific conditions. The reaction is usually carried out in the presence of a catalyst and under controlled temperature and pressure to ensure the desired product is obtained with high purity .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and minimize by-products. The process may include steps such as purification and crystallization to ensure the final product meets the required specifications for various applications .

Chemical Reactions Analysis

Types of Reactions

3-Chloro-4-(difluoromethoxy)benzene-1-carboximidamide undergoes several types of chemical reactions, including:

Oxidation: The compound can be oxidized to form various oxidation products.

Reduction: It can be reduced under specific conditions to yield different reduced forms.

Substitution: The chloro group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents such as potassium permanganate or hydrogen peroxide can be used.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride are typically employed.

Substitution: Nucleophiles such as amines or thiols can be used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce amines or alcohols .

Scientific Research Applications

3-Chloro-4-(difluoromethoxy)benzene-1-carboximidamide has a wide range of scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with various biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor in drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-Chloro-4-(difluoromethoxy)benzene-1-carboximidamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

Comparison with Structural Analogs

Halogenated Aromatic Compounds

Halofuranones and Related Derivatives

Compounds such as 3-Chloro-4-(dichloromethyl)-5-hydroxy-2(5H)-furanone (BMX-3, CAS: 728-40-5) and EMX derivatives (e.g., 2-Chloro-3-(dichloromethyl)-4-oxobutenoic acid) share halogenated substituents but differ in core structure (furanone vs. benzene) and functional groups (hydroxy, oxobutenoic acid vs. carboximidamide). These halofuranones are associated with carcinogenic potency due to electrophilic reactivity, whereas the difluoromethoxy group in the target compound reduces such risks by stabilizing the aromatic ring .

Pyridin-2-yl-methoxy Analogs

Examples from patent literature (e.g., N-(4-(3-Chloro-4-(pyridin-2-yl-methoxy)phenylamino)-3-cyanoquinolin-6-yl)acetamide derivatives) highlight analogs where the difluoromethoxy group is replaced with pyridin-2-yl-methoxy.

Carboximidamide Derivatives

3-[(2-Chloro-4-fluorobenzyl)oxy]benzenecarboximidamide (CAS: 2580969-03-3)

This analog replaces the difluoromethoxy group with a 2-chloro-4-fluorobenzyloxy substituent.

5-Chloro-1,2,3,6-tetrahydropyridine Hydrochloride (CAS: 1909311-91-6)

The target compound’s aromatic chloro group provides resonance stabilization, influencing electrophilic substitution reactivity compared to aliphatic chlorination .

Structural and Functional Data Table

Compound Name	Core Structure	Key Substituents	Molecular Weight	Key Properties
3-Chloro-4-(difluoromethoxy)benzene-1-carboximidamide	Benzene	Cl (C3), OCF2H (C4), carboximidamide (C1)	232.6 (free base)	High metabolic stability, moderate logP
BMX-3 (728-40-5)	Furanone	Cl (C3), CCl2 (C4), OH (C5)	217.4	Electrophilic, carcinogenic potential
EMX (122551-89-7)	Butenoic acid	Cl (C2), CCl2 (C3), oxo (C4)	210.4	Reactive carbonyl, mutagenicity
Example 32 (Patent EP 3 222 620 B1)	Quinoline	Cl (C3), pyridin-2-yl-methoxy (C4)	639.2	Kinase inhibition, high solubility

Research Findings and Implications

• Binding Interactions : The carboximidamide group in the target compound facilitates hydrogen bonding with residues like Val726 and Leu718 in kinase domains, as seen in analogs like neratinib and A1/A2 compounds. However, steric tension from bulkier substituents (e.g., pyridin-2-yl-methoxy) can reduce binding efficiency compared to the compact difluoromethoxy group .
• Metabolic Stability: Fluorine atoms in the difluoromethoxy group mitigate oxidative degradation, a limitation in non-fluorinated analogs like EMX or BMX-3 .
• Synthetic Utility : The compound’s synthesis follows protocols similar to those in Examples 32–37 and 138–206 of EP 3 222 620 B1, emphasizing modular approaches to optimize substituents for target engagement .

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for 3-Chloro-4-(difluoromethoxy)benzene-1-carboximidamide, and how do reaction conditions influence yield?

• Methodological Answer : The synthesis typically involves substitution reactions under alkaline conditions, followed by reduction and condensation. For example, substituting fluorine in 3-chloro-4-fluoronitrobenzene with difluoromethoxy groups can be achieved using potassium carbonate in polar aprotic solvents (e.g., DMF) at 80–100°C. Reduction of nitro intermediates to amines may employ iron powder in acidic media (e.g., HCl), while condensation with cyanoacetic acid derivatives requires condensing agents like EDC/HOBt. Yield optimization depends on stoichiometric ratios, temperature control, and catalyst selection .

Q. What analytical techniques are recommended for characterizing this compound?

• Methodological Answer :

• Nuclear Magnetic Resonance (NMR) : $^1$H and $^{13}$C NMR in DMSO-d6 or CDCl3 to confirm substituent positions and purity.
• High-Resolution Mass Spectrometry (HRMS) : Electrospray ionization (ESI) for molecular ion validation.
• X-ray Crystallography : SHELX software (e.g., SHELXL) for single-crystal structure determination, particularly useful for resolving stereochemical ambiguities .
• HPLC : Reverse-phase chromatography with UV detection to assess purity (>95%) .

Q. How can researchers address solubility challenges for this compound in aqueous solutions?

• Methodological Answer : Solubility can be enhanced using co-solvents (e.g., DMSO:water mixtures) or surfactants like Tween-80. For biological assays, prepare stock solutions in DMSO (10 mM) and dilute in buffer systems (PBS, pH 7.4) with <1% organic solvent to avoid cytotoxicity. Pre-saturation studies at 25°C are advised to determine solubility limits .

Advanced Research Questions

Q. How to design enzymatic inhibition assays using 3-Chloro-4-(difluoromethoxy)benzene-1-carboximidamide?

• Methodological Answer :

• Target Selection : Focus on serine proteases or kinases due to the compound’s carboximidamide group, which mimics transition states.
• Assay Conditions : Use fluorogenic substrates (e.g., AMC-tagged peptides) in Tris buffer (pH 8.0) with 1 mM DTT. Monitor inhibition via fluorescence quenching or spectrophotometric absorbance.
• Data Analysis : Calculate IC$_{50}$ values using non-linear regression (GraphPad Prism) and validate with competitive binding models. Reference compounds like 3-Chloro-4-fluoro-benzamidine hydrochloride can serve as positive controls .

Q. What computational methods predict the compound’s reactivity in drug design?

• Methodological Answer :

• Density Functional Theory (DFT) : Optimize geometry at the B3LYP/6-31G* level to analyze electrophilic/nucleophilic sites.
• Molecular Docking : Use AutoDock Vina to simulate binding to HIV protease or similar targets, leveraging PubChem data for ligand preparation.
• MD Simulations : Run 100 ns trajectories in GROMACS to assess stability in binding pockets .

Q. How to resolve contradictions in spectral data (e.g., unexpected NMR splitting patterns)?

• Methodological Answer :

• Dynamic Effects : Check for restricted rotation of the difluoromethoxy group using variable-temperature NMR (VT-NMR) in DMSO-d6 from 25°C to 80°C.
• Crystallographic Validation : Compare experimental X-ray data (SHELX-refined) with DFT-predicted bond lengths to confirm conformational preferences .

Q. What strategies evaluate the compound’s stability under oxidative or photolytic conditions?

• Methodological Answer :

• Forced Degradation Studies : Expose to 3% H$_2$O$_2$ (oxidative) or UV light (254 nm) for 24–72 hours. Monitor degradation via LC-MS and identify byproducts (e.g., hydroxylated derivatives).
• Environmental Chamber Testing : Simulate indoor lab conditions (25°C, 50% RH) to assess surface adsorption using ToF-SIMS microspectroscopy .

Q. What is the compound’s role in multicomponent reactions for synthesizing nitrogen-containing heterocycles?

• Methodological Answer :

• Ugi Reaction : Combine with aldehydes, isocyanides, and carboxylic acids in methanol at 60°C to generate tetrazole or imidazole derivatives.
• Mechanistic Insight : The carboximidamide group acts as a nucleophile, facilitating cyclization. Optimize yields by tuning solvent polarity (e.g., THF vs. ethanol) and catalyst loading (e.g., ZnCl$_2$) .